Cas no 721427-57-2 (Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-)

• Product name: Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-
• CAS No: 721427-57-2
• MF: C₁₀H₁₈O₂
• MW: 170.24872
• CID: 558446
• PubChem ID: 45096467

Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-
• Cyclohexanone, 5-(hydroxymethyl)-2-(1-methylethyl)- (9CI)
• Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-(9ci)
• 721427-57-2

• Inchi： InChI=1S/C10H18O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h7-9,11H,3-6H2,1-2H3
• InChI Key： RBXRHMLPBUCXEL-UHFFFAOYSA-N
• SMILES： CC(C)C1CCC(CC1=O)CO

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų